Cas no 1861936-06-2 (benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate)
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate
- 1861936-06-2
- EN300-4581580
-
- Inchi: 1S/C14H10BrCl2NO2/c15-10-6-7-11(13(17)12(10)16)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
- InChI Key: ZWMPPBCDDUHFEN-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1Cl)Cl)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 372.92720g/mol
- Monoisotopic Mass: 372.92720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 38.3Ų
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4581580-0.05g |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate |
1861936-06-2 | 95.0% | 0.05g |
$647.0 | 2025-03-15 | |
| Enamine | EN300-4581580-0.1g |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate |
1861936-06-2 | 95.0% | 0.1g |
$678.0 | 2025-03-15 | |
| Enamine | EN300-4581580-0.25g |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate |
1861936-06-2 | 95.0% | 0.25g |
$708.0 | 2025-03-15 | |
| Enamine | EN300-4581580-0.5g |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate |
1861936-06-2 | 95.0% | 0.5g |
$739.0 | 2025-03-15 | |
| Enamine | EN300-4581580-1.0g |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate |
1861936-06-2 | 95.0% | 1.0g |
$770.0 | 2025-03-15 | |
| Enamine | EN300-4581580-2.5g |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate |
1861936-06-2 | 95.0% | 2.5g |
$1509.0 | 2025-03-15 | |
| Enamine | EN300-4581580-5.0g |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate |
1861936-06-2 | 95.0% | 5.0g |
$2235.0 | 2025-03-15 | |
| Enamine | EN300-4581580-10.0g |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate |
1861936-06-2 | 95.0% | 10.0g |
$3315.0 | 2025-03-15 |
benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate
Introduction to Benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate (CAS No. 1861936-06-2)
Benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate, a compound with the chemical identifier CAS No. 1861936-06-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are known for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including the presence of a benzyl group and a dichlorophenyl moiety, contribute to its unique reactivity and potential utility in various chemical transformations.
The benzyl group in Benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate serves as a protecting group for amines in synthetic chemistry. Its stability under a wide range of conditions makes it an ideal choice for protecting functional groups during multi-step syntheses. On the other hand, the 4-bromo-2,3-dichlorophenyl moiety introduces electrophilic centers that can participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These features make the compound a valuable tool for chemists working on the development of novel pharmaceuticals and agrochemicals.
In recent years, there has been growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been shown to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, making them useful in crop protection applications. Additionally, carbamates have been explored as potential therapeutic agents for various human diseases, including neurological disorders and cancer.
One of the most compelling aspects of Benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate is its potential as a building block for more complex molecules. The combination of the benzyl protecting group and the reactive dichlorophenyl ring allows for facile functionalization at multiple sites. This flexibility is particularly valuable in drug discovery efforts, where chemists often need to modify multiple parts of a molecular scaffold to optimize potency and selectivity.
Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The presence of bromine and chlorine atoms in the 4-bromo-2,3-dichlorophenyl group enhances the electrophilicity of the ring system, making it more susceptible to nucleophilic attack. This property has been exploited in various synthetic strategies to introduce new functional groups at specific positions on the aromatic ring. Such modifications can lead to compounds with improved pharmacological profiles.
The synthesis of Benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate involves a series of well-established organic reactions. Typically, it begins with the reaction of 4-bromo-2,3-dichlorobenzoyl chloride with benzylamine under basic conditions. The formation of the carbamate bond is facilitated by the use of a base such as triethylamine or diisopropylethylamine. The resulting product can then be purified using standard techniques such as column chromatography or recrystallization.
Once synthesized, Benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate can be used in further synthetic transformations. For example, it can be deprotected under acidic conditions to yield 4-bromo-2,3-dichlorobenzamide, which can then be subjected to additional modifications. The dichlorophenyl ring provides multiple sites for further functionalization via cross-coupling reactions or other nucleophilic additions.
The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been explored as a starting material for materials science applications. Halogenated aromatic compounds are known to exhibit interesting electronic properties, making them suitable for use in organic semiconductors and other advanced materials.
In conclusion, Benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate (CAS No. 1861936-06-2) is a versatile and valuable compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an excellent candidate for further exploration in synthetic chemistry and drug discovery efforts.
1861936-06-2 (benzyl N-(4-bromo-2,3-dichlorophenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)